Cas no 851803-08-2 (2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole)

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole structure
851803-08-2 structure
Product name:2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
CAS No:851803-08-2
MF:C15H12ClFN2OS2
MW:354.849983215332
CID:6511481

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
    • Methanone, [2-[[(2-chloro-6-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-thienyl-
    • Inchi: 1S/C15H12ClFN2OS2/c16-11-3-1-4-12(17)10(11)9-22-15-18-6-7-19(15)14(20)13-5-2-8-21-13/h1-5,8H,6-7,9H2
    • InChI Key: UTDMMJSGCMKNNY-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=C(F)C=CC=C2Cl)=NCC1)(C1SC=CC=1)=O

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 477.1±55.0 °C(Predicted)
  • pka: 1.38±0.60(Predicted)

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-0916-15mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0630-0916-25mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0630-0916-10μmol
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0630-0916-3mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0630-0916-20mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0630-0916-5μmol
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0630-0916-75mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0630-0916-30mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0630-0916-50mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0630-0916-1mg
2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
851803-08-2 90%+
1mg
$54.0 2023-05-17

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole Related Literature

Additional information on 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole

Comprehensive Analysis of 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 851803-08-2)

The compound 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 851803-08-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a thiophene-2-carbonyl moiety and a chloro-fluorophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel imidazole derivatives has surged, driven by their versatility in drug discovery. The presence of both sulfur and nitrogen atoms in this compound enhances its binding affinity to enzymes and receptors, a feature highly sought after in the development of kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance, scientists are exploring sulfanyl-containing compounds like this one for their potential to combat multidrug-resistant pathogens.

The synthesis of CAS No. 851803-08-2 involves multi-step organic reactions, including the formation of the 4,5-dihydro-1H-imidazole core followed by functionalization with the thiophene-2-carbonyl group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound's stability under physiological conditions makes it suitable for further in vitro and in vivo studies.

From an industrial perspective, the agrochemical sector has shown keen interest in chloro-fluorophenyl derivatives due to their herbicidal and fungicidal properties. The methylsulfanyl linkage in this molecule could contribute to its mode of action, potentially disrupting metabolic pathways in pests. As sustainable agriculture gains traction, eco-friendly alternatives derived from such compounds are being rigorously tested.

Another area of exploration is the compound's potential role in cancer therapeutics. Preliminary studies suggest that the thiophene and imidazole rings may interact with tumor-specific proteins, inhibiting proliferation. Researchers are also investigating its anti-inflammatory properties, given the structural similarities to known COX-2 inhibitors.

For those searching "buy 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole," it is crucial to source the compound from reputable suppliers who provide detailed analytical certificates. The global market for such specialized chemicals is expanding, with manufacturers offering custom synthesis services to meet research demands.

In conclusion, CAS No. 851803-08-2 represents a multifaceted molecule with applications spanning pharmaceuticals, agriculture, and material science. Its unique combination of heterocyclic and halogenated features positions it as a valuable tool for innovation. Future research will likely uncover additional functionalities, solidifying its importance in scientific advancement.

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